Cas no 66520-90-9 (Benzeneethanol, 4-methyl-β-methylene-)
Benzeneethanol, 4-methyl-β-methylene- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanol, 4-methyl-β-methylene-
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- Inchi: 1S/C10H12O/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6,11H,2,7H2,1H3
- InChI Key: YVSGGVXZSCEMSB-UHFFFAOYSA-N
- SMILES: C1(C(=C)CO)=CC=C(C)C=C1
Experimental Properties
- Density: 0.994±0.06 g/cm3(Predicted)
- Melting Point: 48-50 °C
- Boiling Point: 258.6±9.0 °C(Predicted)
- pka: 14.60±0.10(Predicted)
Benzeneethanol, 4-methyl-β-methylene- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-367772-1.0g |
2-(4-methylphenyl)prop-2-en-1-ol |
66520-90-9 | 1.0g |
$1216.0 | 2023-03-02 | ||
| Enamine | EN300-367772-2.5g |
2-(4-methylphenyl)prop-2-en-1-ol |
66520-90-9 | 2.5g |
$2520.0 | 2023-03-02 | ||
| Enamine | EN300-367772-5.0g |
2-(4-methylphenyl)prop-2-en-1-ol |
66520-90-9 | 5.0g |
$3190.0 | 2023-03-02 | ||
| Enamine | EN300-367772-10.0g |
2-(4-methylphenyl)prop-2-en-1-ol |
66520-90-9 | 10.0g |
$4013.0 | 2023-03-02 |
Benzeneethanol, 4-methyl-β-methylene- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Benzeneethanol, 4-methyl-β-methylene-
Chemical Profile of Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) in Modern Research Applications
Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound, characterized by a benzene ring substituted with a 4-methyl group and a β-methylene functionality, presents an intriguing scaffold for synthetic modifications and biological evaluations. The molecular structure of this compound not only contributes to its reactivity but also opens up possibilities for its application in drug development, particularly in the synthesis of novel bioactive molecules.
The chemical structure of Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) consists of a benzene ring linked to an ethanol moiety through a β-methylene group (CH₂=). The presence of the 4-methyl substituent on the benzene ring enhances its lipophilicity, making it a promising candidate for membrane-interacting drugs or ligands that require efficient penetration across biological barriers. This structural feature has been increasingly explored in recent years for designing molecules with improved pharmacokinetic profiles.
In the realm of pharmaceutical research, Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) has been investigated for its potential as a precursor in the synthesis of various pharmacologically active agents. The β-methylene group is particularly noteworthy as it can undergo diverse chemical transformations, including Michael additions, aldol reactions, and Diels-Alder cycloadditions, which are pivotal in constructing complex molecular architectures. These reactions are often employed to develop novel heterocyclic compounds or to introduce specific functional groups that are critical for biological activity.
Recent studies have highlighted the utility of Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) in the development of antimicrobial agents. The combination of the aromatic ring and the β-methylene functionality provides a versatile platform for designing molecules that can interact with bacterial enzymes or cell wall components. For instance, derivatives of this compound have shown promise in inhibiting bacterial fatty acid synthesis, a key pathway for bacterial growth and survival. Such findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed.
Moreover, the chemical properties of Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) have also been explored in material science applications. The compound’s ability to form stable complexes with other molecules makes it an excellent candidate for use as a chelating agent or a ligand in catalytic systems. In particular, its interaction with transition metals has been studied for potential applications in polymerization reactions and as a catalyst for organic transformations. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.
The synthesis of Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps typically include Friedel-Crafts alkylation to introduce the 4-methyl group onto the benzene ring followed by functionalization at the β-position to incorporate the methylene group. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and purities of the final product. Such improvements are crucial for ensuring that subsequent biological evaluations are conducted on materials with minimal impurities.
In terms of biological evaluation, Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) has been assessed for various pharmacological activities. Initial studies have suggested potential effects on enzyme inhibition and receptor binding interactions that could be exploited for therapeutic purposes. For example, derivatives of this compound have demonstrated interactions with enzymes involved in inflammatory pathways, making them candidates for anti-inflammatory drug development. Additionally, their ability to modulate receptor activities has implications for neuropharmacological applications.
The safety profile of Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) is another critical aspect that has been examined through preclinical studies. These studies aim to assess both acute and chronic toxicity profiles to ensure that any potential therapeutic applications do not pose undue risks to human health or environmental systems. The compound’s physicochemical properties, such as solubility and stability under various conditions, are also carefully evaluated to determine its suitability for formulation into drug products.
The future directions for research involving Benzeneethanol, 4-methyl-β-methylene (CAS No. 66520-90-9) are promising and multifaceted. Ongoing studies are exploring novel synthetic methodologies to enhance accessibility and scalability of this compound while maintaining high purity standards. Additionally, there is growing interest in leveraging computational chemistry techniques to predict and optimize biological activities before experimental validation becomes necessary.
In conclusion, Benzeneethanol, *4*-methyl-*β*-methylene* (CAS No.* 66520*-90-*9*) represents a valuable chemical entity with diverse applications across pharmaceuticals and materials science.* Its unique structural features offer opportunities* for developing innovative drug candidates* while also serving as* a versatile building block* in synthetic chemistry.* As research continues,* this compound* is poised* to contribute significantly* to advancements* in multiple scientific disciplines.*
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